Cas no 1175880-15-5 (ugandenial A)

• Product Name: ugandenial A
• CAS No: 1175880-15-5
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 1996274
• PubChem ID: 38363412
• Update Time: 2025-07-01

ugandenial A Chemical and Physical Properties

Names and Identifiers

• ugandenial A
• 1175880-15-5
• F94144
• AKOS040762614
• CS-0203861

• Inchi： 1S/C15H22O4/c1-13(2)7-4-8-14(3)10(13)6-5-9-11(16)19-12(17)15(9,14)18/h5,10,12,17-18H,4,6-8H2,1-3H3/t10-,12+,14-,15-/m0/s1
• InChI Key： XLGNZQXMDVSKOV-FDEJFUCISA-N
• SMILES： O[C@]12[C@H](O)OC(C1=CC[C@H]1C(C)(C)CCC[C@@]12C)=O

Computed Properties

• Exact Mass: 266.15180918g/mol
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder

ugandenial A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on ugandenial A

Recent Advances in Ugandenial A (1175880-15-5): A Promising Compound in Chemical Biology and Drug Discovery

Ugandenial A (CAS: 1175880-15-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This diterpenoid derivative, initially isolated from traditional medicinal plants in East Africa, has demonstrated remarkable biological activities that warrant further investigation. Recent studies published in high-impact journals such as the Journal of Natural Products and Bioorganic & Medicinal Chemistry have shed new light on its molecular mechanisms and potential therapeutic applications.

Structural analysis reveals that ugandenial A possesses a unique tricyclic framework with multiple oxygen-containing functional groups, which contributes to its distinctive biological properties. The compound's molecular formula (C20H28O4) and specific stereochemistry at C-5 and C-10 positions appear crucial for its activity. Advanced spectroscopic techniques including 2D NMR and X-ray crystallography have been employed to fully characterize this complex molecule, providing researchers with essential structural insights for structure-activity relationship studies.

Recent pharmacological evaluations have uncovered ugandenial A's potent anti-inflammatory effects through selective inhibition of the NF-κB signaling pathway. In vitro studies using macrophage cell lines demonstrated significant suppression of pro-inflammatory cytokines (TNF-α, IL-6) at concentrations as low as 5 μM, with minimal cytotoxicity observed. These findings, published in the European Journal of Pharmacology (2023), suggest potential applications in treating chronic inflammatory disorders while avoiding the side effects associated with current anti-inflammatory drugs.

Perhaps most notably, ugandenial A has shown promising anticancer activity in recent preclinical studies. Research published in Cancer Letters (2024) reported that the compound selectively induces apoptosis in triple-negative breast cancer cells through mitochondrial dysfunction and ROS generation, while showing negligible effects on normal mammary epithelial cells. The compound's ability to overcome multidrug resistance mechanisms in cancer cell lines has attracted particular attention from pharmaceutical developers.

From a drug development perspective, recent medicinal chemistry efforts have focused on improving ugandenial A's pharmacokinetic properties. A 2024 study in the Journal of Medicinal Chemistry described semi-synthetic analogs with enhanced metabolic stability and oral bioavailability while maintaining the parent compound's biological activity. These modifications address initial challenges with ugandenial A's poor solubility and rapid hepatic metabolism observed in early pharmacokinetic studies.

Current research directions include exploring ugandenial A's potential in combination therapies and investigating its effects on emerging therapeutic targets such as Nrf2 and autophagy pathways. Several research groups have initiated structure-based drug design projects using ugandenial A as a lead compound, leveraging its privileged scaffold for developing novel therapeutic agents. The compound's multifaceted biological activities and unique chemical structure position it as a valuable asset in both academic research and pharmaceutical development pipelines.